![molecular formula C11H12 B6155837 (pent-4-yn-2-yl)benzene CAS No. 186644-16-6](/img/no-structure.png)
(pent-4-yn-2-yl)benzene
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Overview
Description
“(Pent-4-yn-2-yl)benzene” is a chemical compound with the molecular formula C11H12. It is also known as “4-pentynylbenzene” or "5-Phenyl-1-pentyne" .
Molecular Structure Analysis
The molecular structure of “(pent-4-yn-2-yl)benzene” consists of a benzene ring attached to a pent-4-yn-2-yl group . The exact 3D structure can be viewed using specific software .properties
{ "Design of the Synthesis Pathway": "The synthesis of (pent-4-yn-2-yl)benzene can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-pentyn-1-ol", "benzene", "sodium hydride", "iodomethane", "sodium amide", "2-bromo-1-pentene" ], "Reaction": [ "Step 1: Conversion of 4-pentyn-1-ol to pent-4-yn-1-ol using sodium hydride as a base and iodomethane as an alkylating agent.", "Step 2: Conversion of pent-4-yn-1-ol to pent-4-yn-2-yl chloride using thionyl chloride.", "Step 3: Conversion of pent-4-yn-2-yl chloride to pent-4-yn-2-yl sodium salt using sodium amide as a base.", "Step 4: Reaction of pent-4-yn-2-yl sodium salt with 2-bromo-1-pentene to form (pent-4-yn-2-yl)pent-2-ene.", "Step 5: Conversion of (pent-4-yn-2-yl)pent-2-ene to (pent-4-yn-2-yl)benzene using a palladium-catalyzed cross-coupling reaction with benzene." ] } | |
CAS RN |
186644-16-6 |
Product Name |
(pent-4-yn-2-yl)benzene |
Molecular Formula |
C11H12 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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